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Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107 Get Quote

Researchers, scientists, and drug development professionals should be aware that, based on a

comprehensive review of publicly available scientific literature, 2-Methoxypropanoic acid is

not a compound extensively used or studied in the field of metabolic research. As a result,

detailed application notes, experimental protocols, and quantitative data regarding its use in

metabolic studies are not available at this time.

While the chemical properties of 2-Methoxypropanoic acid are well-documented, its biological

role and applications in metabolic pathway analysis, as a metabolic tracer, or as a biomarker

for disease remain largely unexplored. Searches of prominent scientific databases and

metabolomics resources have not yielded significant data on its use in cellular metabolism, its

mechanism of action in biological systems, or its relevance in drug development from a

metabolic standpoint.

Chemical Identity
2-Methoxypropanoic acid, also known as 2-methoxypropionic acid, is a simple carboxylic

acid. Its basic chemical information is summarized below.
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Property Value Source

Molecular Formula C4H8O3 [1][2]

Molecular Weight 104.10 g/mol [1][2]

CAS Number 4324-37-2 (for the racemate) [1]

Synonyms 2-methoxypropionic acid [1]

Structurally Related Compounds in Metabolic
Research
It is important to distinguish 2-Methoxypropanoic acid from other structurally similar

compounds that have been identified in metabolic contexts. For instance, compounds such as

2-Methoxy-3-(4-methoxyphenyl)propanoic acid, 3-(4-Hydroxy-3-methoxyphenyl)-2-

methylpropionic acid, and (S)-2-(4-Methoxyphenoxy)propanoic acid have been noted in the

Human Metabolome Database. These molecules, however, are distinct from 2-
Methoxypropanoic acid and have been identified, for example, as metabolites of other

compounds or have been detected in food products.

Future Directions
The absence of 2-Methoxypropanoic acid in the current metabolic research landscape does

not preclude its potential future use. Researchers interested in exploring its metabolic

relevance could consider the following hypothetical workflow:
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Caption: Hypothetical workflow for investigating the metabolic fate of 2-Methoxypropanoic
acid.

Conclusion
In summary, there is currently a significant gap in the scientific literature regarding the

application of 2-Methoxypropanoic acid in metabolic studies. The information required to

generate detailed application notes, experimental protocols, quantitative data tables, and

signaling pathway diagrams is not available. Professionals in the field should be aware of this

lack of data and exercise caution when considering this compound for metabolic research

purposes. Further foundational research would be necessary to establish any potential role for

2-Methoxypropanoic acid in metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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